Cas no 1805155-05-8 (Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate)

Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate is a versatile benzoate ester derivative featuring a trifluoromethyl group, chloro substituent, and cyano functionality. This compound is valued for its structural complexity, which makes it a useful intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of electron-withdrawing groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions. Its trifluoromethyl group contributes to improved metabolic stability and lipophilicity in bioactive molecules. The ethyl ester moiety further facilitates derivatization under mild conditions. This compound is typically handled under controlled conditions due to its reactive functional groups, ensuring optimal performance in synthetic applications.
Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate structure
1805155-05-8 structure
Product Name:Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate
CAS No:1805155-05-8
MF:C11H7ClF3NO2
MW:277.626992464066
CID:4947593
Update Time:2025-06-11

Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate
    • Inchi: 1S/C11H7ClF3NO2/c1-2-18-10(17)8-7(11(13,14)15)4-3-6(5-16)9(8)12/h3-4H,2H2,1H3
    • InChI Key: RUSTVFCAILAXEI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(C(F)(F)F)=C1C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 363
  • XLogP3: 3.4
  • Topological Polar Surface Area: 50.1

Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015017926-1g
Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate
1805155-05-8 97%
1g
1,534.70 USD 2021-06-18

Additional information on Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate

Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate (CAS No. 1805155-05-8): An Overview

Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate (CAS No. 1805155-05-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro substituent, a cyano group, and a trifluoromethyl moiety, which collectively contribute to its chemical stability and reactivity.

The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing properties, which can significantly influence the electronic and steric properties of the molecule. This makes Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate an attractive candidate for various applications, including the synthesis of more complex molecules and the development of novel pharmaceuticals.

Recent studies have highlighted the potential of Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate in the context of drug discovery. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 investigated the use of this compound as an intermediate in the synthesis of antiviral agents. The researchers found that Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate could be efficiently converted into a series of compounds with potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another study, published in *Organic Letters* in 2021, scientists explored the synthetic pathways for preparing Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate. The research team developed a novel one-pot synthesis method that significantly improved the yield and purity of the final product. This method involves the sequential addition of reagents under carefully controlled conditions, ensuring high selectivity and minimal by-product formation.

The cyano group in Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate plays a crucial role in its chemical reactivity. The presence of this functional group allows for a wide range of chemical transformations, such as reduction to form amine derivatives or hydrolysis to generate carboxylic acids. These derivatives can be further modified to create compounds with diverse biological activities, making Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate a valuable starting material for medicinal chemists.

Furthermore, the chloro substituent in Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate provides additional opportunities for functionalization. Chlorine atoms are known to be excellent leaving groups, facilitating substitution reactions with nucleophiles such as amines or alcohols. This property is particularly useful in the synthesis of complex organic molecules where precise control over substitution patterns is essential.

In terms of safety and handling, it is important to note that while Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity and potential for forming reactive intermediates during chemical transformations. Proper personal protective equipment (PPE) and adherence to standard laboratory safety protocols are recommended when working with this compound.

The future prospects for Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate are promising. Ongoing research continues to uncover new applications and synthetic methods for this versatile compound. As our understanding of its properties and potential uses expands, it is likely that Ethyl 2-chloro-3-cyano-6-(trifluoromethyl)benzoate will play an increasingly important role in the development of new drugs and materials.

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